Ethyl 2-(2-(4-(methylsulfonyl)phenyl)acetamido)-4-phenylthiazole-5-carboxylate

• IUPAC Name: ethyl 2-[[2-(4-methylsulfonylphenyl)acetyl]amino]-4-phenyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C21H20N2O5S2/c1-3-28-20(25)19-18(15-7-5-4-6-8-15)23-21(29-19)22-17(24)13-14-9-11-16(12-10-14)30(2,26)27/h4-12H,3,13H2,1-2H3,(H,22,23,24)
• InChI Key: HFPDUXMJZVSVTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)CC2=CC=C(C=C2)S(=O)(=O)C)C3=CC=CC=C3
• Molecular Formula: C21H20N2O5S2
• Molecular Weight: 444.5 g/mol
• CAS No.: 919753-92-7

Description

Ethyl 2-(2-(4-(methylsulfonyl)phenyl)acetamido)-4-phenylthiazole-5-carboxylate is a useful research compound. Its molecular formula is C21H20N2O5S2 and its molecular weight is 444.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Thiazolecarboxylic Acid Derivatives : Research has demonstrated the acylation of ethyl ester and anilide of 2-amino-4-methylthiazole-5-carboxylic acid to produce 2-acetyl(arylsulfonyl)amino derivatives. This process involves methylation of acetylaminothiazole followed by deacetylation, leading to the formation of esters and ureido derivatives, showcasing the compound's role in developing thiazolecarboxylic acid derivatives with potential chemical and biological applications (Dovlatyan et al., 2004).

• Convenient Synthesis of Triazoloquinolines : The synthesis of ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate through the reaction of methyl 2-azido-5-bromobenzoate with ethyl 4-(ethylsulfanyl)-3-oxobutanoate has been documented. The process includes oxidation and treatment with sodium hydride, indicative of the compound's utility in synthesizing complex heterocycles (Pokhodylo & Obushak, 2019).

• One-Pot Synthesis of Thiazole-5-Carboxylates : A practical one-pot procedure has been developed for synthesizing 2-substituted-4-methylthiazole-5-carboxylates from readily available materials, demonstrating an efficient method for generating these compounds, which could have broad implications for pharmaceutical synthesis and chemical research (Meng et al., 2014).

• Antimicrobial Studies on Thiazole Derivatives : Modifications of ethyl 2-amino-4-methylthiazole-5-carboxylate have led to the synthesis of derivatives with confirmed structures by various spectral techniques. These compounds were evaluated for their antimicrobial activities, indicating the potential of such derivatives in developing new antimicrobial agents (Desai, Bhatt, & Joshi, 2019).

Mechanism of Action

Target of Action

The primary target of Ethyl 2-(2-(4-(methylsulfonyl)phenyl)acetamido)-4-phenylthiazole-5-carboxylate is the Cyclooxygenase-2 (COX-2) enzyme . COX-2 is an enzyme responsible for the formation of prostanoids, including prostaglandins, prostacyclin, and thromboxane, which play a key role in inflammation and pain .

Mode of Action

This compound interacts with its target, the COX-2 enzyme, by inhibiting its activity . This inhibition prevents the conversion of arachidonic acid to pro-inflammatory prostaglandins, thereby reducing inflammation and pain .

Biochemical Pathways

The action of this compound affects the arachidonic acid cascade , a key biochemical pathway in inflammation . By inhibiting COX-2, the compound prevents the formation of prostaglandins from arachidonic acid, disrupting the pathway and reducing the production of these inflammatory mediators .

Result of Action

The molecular and cellular effects of this compound’s action include the reduction of inflammation and pain. By inhibiting COX-2 and disrupting the production of pro-inflammatory prostaglandins, the compound can alleviate symptoms associated with conditions like arthritis .